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Compound of Interest

Compound Name: Denzimol hydrochloride

Cat. No.: B1670249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the preclinical data for Denzimol
hydrochloride, an anticonvulsant agent investigated in the early 1980s. Its performance is

compared with established antiepileptic drugs (AEDs) from that era: phenytoin, carbamazepine,

and phenobarbital. Due to the cessation of apparent research, this document serves as a

historical and scientific comparative analysis rather than a guide for current clinical

consideration. All available data for Denzimol hydrochloride dates from this period, and no

evidence of clinical trials has been found.

Executive Summary
Denzimol hydrochloride (N-[β-[4-(β-phenylethyl)phenyl]-β-hydroxyethyl]-imidazole

hydrochloride) demonstrated notable anticonvulsant properties in preclinical animal models,

particularly against generalized tonic-clonic seizures. Its profile in maximal electroshock (MES)

tests suggested an efficacy comparable to phenytoin and phenobarbital, with a potentially

faster onset and longer duration of action in rats. The proposed mechanism involves the

purinergic and benzodiazepine systems. However, the complete absence of publicly available

clinical trial data and recent research for the past four decades strongly suggests that its

development was discontinued. This guide summarizes the key preclinical findings to offer a

translational perspective on its potential and likely limitations.
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The following table summarizes the effective dose (ED50) of Denzimol hydrochloride and

comparator drugs in various preclinical seizure models. It is critical to note that these values

are compiled from different studies and experimental conditions may not be identical, thus

limiting direct comparison.

Table 1: Anticonvulsant Activity (ED50, mg/kg) in Rodent Models
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d
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Denzimol

HCl

DBA/2

Mice

Sound-
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(Tonic)

i.p. 1.24 - [1]

Denzimol

HCl

DBA/2

Mice

Sound-

Induced

(Clonic)

i.p. 2.61 - [1]

Denzimol

HCl
Mice

Maximal

Electrosho

ck (MES)

i.p.
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Phenytoin

&

Phenobarb

ital

Phenytoin:

~9.5-19,

Phenobarb

ital: ~15-22

[2]

Denzimol

HCl
Rats

Maximal

Electrosho

ck (MES)

i.p.

Reported

as most

potent

Phenytoin:

-

Phenytoin Mice

Maximal

Electrosho

ck (MES)

i.p. 9.5 - 19 - [2]

Phenytoin Rats

Maximal

Electrosho

ck (MES)

oral - - [3]

Carbamaz

epine
Mice

Maximal

Electrosho

ck (MES)

i.p. 8.8 - 26 - [2]

Carbamaz

epine
Rats

Maximal

Electrosho

ck (MES)

i.p. 7.5 - [4]

Phenobarb

ital

Mice Pentylenet

etrazol

i.p. ~15-20 - [5][6]
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(PTZ)

Phenobarb

ital
Rats

Pentylenet

etrazol

(PTZ)

i.p. - - [7]

i.p. = Intraperitoneal

Toxicological Profile
Acute toxicity data is essential for assessing the therapeutic index of a drug candidate. The

following table presents the available LD50 values for Denzimol hydrochloride and its

comparators.

Table 2: Acute Toxicity (LD50, mg/kg) in Rodents

Compound Animal Route LD50 (mg/kg) Source(s)

Denzimol HCl Mice oral >3000 [8]

Denzimol HCl Rats oral >3000 [8]

Phenytoin Mice oral 165 [9]

Phenytoin Rats oral 1635 [3]

Carbamazepine Mice oral 1100-3750 [10][11]

Carbamazepine Rats oral 3850-4025 [10][11]

Phenobarbital Mice s.c. 130 [12]

Phenobarbital Rats oral - [13]

Chronic toxicity studies of Denzimol hydrochloride in rats for up to 26 weeks indicated mild

and reversible changes in the liver and kidney. In dogs, no pathological effects were observed

after one year of oral administration at doses up to 100 mg/kg.[8]

Mechanism of Action and Signaling Pathways
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Denzimol hydrochloride's anticonvulsant effect is suggested to involve both the purinergic

and benzodiazepine systems.[1] Pretreatment with aminophylline (a non-selective adenosine

receptor antagonist) or benzodiazepine receptor antagonists (like CGS 8216 and Ro 15-1788)

significantly reduced its protective action against sound-induced seizures in mice.[1] This

suggests a potential positive modulatory effect on GABA-A receptors, possibly indirectly, and

an interaction with adenosine-mediated signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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